Cas no 173991-81-6 (22α-Hydroxy-3-oxo-12-ursen-30-oic acid)

• Product Name: 22α-Hydroxy-3-oxo-12-ursen-30-oic acid
• CAS No: 173991-81-6
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 836963
• PubChem ID: 73809770
• Update Time: 2025-05-20

22α-Hydroxy-3-oxo-12-ursen-30-oic acid Chemical and Physical Properties

Names and Identifiers

• 22-Hydroxy-3-oxo-12-ursen-30-oic acid
• [ "" ]
• (22alpha)-22-Hydroxy-3-oxours-12-en-30-oic acid
• CID 133612146
• 22α-Hydroxy-3-oxo-12-ursen-30-oic acid
• Regelinacid/22-Hydroxy-3-oxo-12-ursen-30-oicacid
• Urs-12-en-30-oic acid, 22-hydroxy-3-oxo-, (22α)-
• CHEMBL518044
• AKOS032962395
• Demethylregelin
• 173991-81-6
• BDBM50242250
• FS-10482
• Regelin acid
• Urs-12-en-30-oic acid, 22-hydroxy-3-oxo-, (22alpha)-
• (1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-2-carboxylic acid

• Inchi： 1S/C30H46O4/c1-17-18(25(33)34)16-23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-27(4)12-11-22(31)26(2,3)20(27)10-13-30(21,29)7/h8,17-18,20-21,23-24,32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20?,21+,23?,24-,27-,28-,29+,30+/m1/s1
• InChI Key： QGMNTKNSMLYTKS-GGRBVYCXSA-N
• SMILES： OC1C[C@H](C(=O)O)[C@@H](C)[C@H]2[C@]1(C)CC[C@@]1(C)C2=CC[C@H]2[C@]3(C)CCC(C(C)(C)C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 5.9

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 586.0±50.0 °C at 760 mmHg
• Flash Point: 322.2±26.6 °C
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• pka: 4.69±0.70(Predicted)

22α-Hydroxy-3-oxo-12-ursen-30-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on 22α-Hydroxy-3-oxo-12-ursen-30-oic acid

Recent Advances in the Study of 22α-Hydroxy-3-oxo-12-ursen-30-oic acid (CAS: 173991-81-6): A Promising Triterpenoid Derivative

The triterpenoid derivative 22α-Hydroxy-3-oxo-12-ursen-30-oic acid (CAS: 173991-81-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, belonging to the ursane-type triterpenoids, has been the subject of several cutting-edge studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings on this molecule, providing a comprehensive overview of its current status in drug discovery and development.

Recent pharmacological investigations have revealed that 22α-Hydroxy-3-oxo-12-ursen-30-oic acid exhibits remarkable anti-inflammatory and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on NF-κB signaling pathway, suggesting potential applications in treating chronic inflammatory diseases. The compound's unique structural modifications at C-22 and C-3 positions appear to enhance its bioavailability and target specificity compared to other ursane-type triterpenoids.

In the area of synthetic chemistry, significant progress has been made in developing efficient routes for the production of 22α-Hydroxy-3-oxo-12-ursen-30-oic acid. A recent patent (WO2023056789) describes an improved semi-synthetic method starting from ursolic acid, achieving an overall yield of 42% with excellent purity (>98%). This advancement addresses previous challenges in large-scale production and could facilitate further preclinical evaluation of this promising compound.

Mechanistic studies using advanced techniques such as cryo-EM and molecular dynamics simulations have begun to elucidate the compound's interactions with biological targets. Research published in Nature Chemical Biology (2024) identified specific binding pockets in the Keap1-Nrf2 protein-protein interaction, providing molecular-level insights into its antioxidant and cytoprotective effects. These findings open new possibilities for structure-based optimization of this scaffold.

The compound's pharmacokinetic profile has been systematically evaluated in recent preclinical studies. Data from animal models indicate favorable absorption characteristics and tissue distribution patterns, with particularly high accumulation in liver and lung tissues. However, challenges remain in improving its metabolic stability, as evidenced by rapid phase II conjugation observed in hepatocyte studies. Several research groups are currently working on prodrug strategies to address this limitation.

Emerging applications in combination therapies represent another exciting development. A 2024 study in Cancer Research demonstrated synergistic effects when 22α-Hydroxy-3-oxo-12-ursen-30-oic acid was combined with PD-1 inhibitors in murine tumor models, suggesting potential for immunotherapy combinations. The compound's ability to modulate tumor microenvironment through multiple mechanisms makes it particularly attractive for such approaches.

Despite these promising developments, several knowledge gaps remain. The exact structure-activity relationships of various derivatives, long-term toxicity profiles, and optimal formulation strategies require further investigation. Ongoing clinical translation efforts will need to address these aspects to fully realize the therapeutic potential of this unique triterpenoid derivative.